N-[2-(azepan-1-yl)ethyl]-2-chloro-5-hydroxybenzamide

• IUPAC Name: N-[2-(azepan-1-yl)ethyl]-2-chloro-5-hydroxybenzamide
• InChI: InChI=1S/C15H21ClN2O2/c16-14-6-5-12(19)11-13(14)15(20)17-7-10-18-8-3-1-2-4-9-18/h5-6,11,19H,1-4,7-10H2,(H,17,20)
• InChI Key: AUMDSADWQJLKLO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CCNC(=O)C2=C(C=CC(=C2)O)Cl
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol

Description

N-[2-(azepan-1-yl)ethyl]-2-chloro-5-hydroxybenzamide is a chemical compound with a complex structure that includes an azepane ring, a chloro group, and a hydroxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(azepan-1-yl)ethyl]-2-chloro-5-hydroxybenzamide typically involves the reaction of 2-chloro-5-hydroxybenzoic acid with 2-(azepan-1-yl)ethylamine. The reaction is carried out under controlled conditions, often in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is usually stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of high-purity starting materials and optimized reaction conditions ensures high yield and purity of the final product. Industrial production also incorporates rigorous quality control measures to meet regulatory standards.

Chemical Reactions Analysis

Types of Reactions

N-[2-(azepan-1-yl)ethyl]-2-chloro-5-hydroxybenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a quinone derivative.

Reduction: The chloro group can be reduced to a hydrogen atom, resulting in the formation of a hydroxybenzamide derivative.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).

Major Products

Oxidation: Quinone derivatives.

Reduction: Hydroxybenzamide derivatives.

Substitution: Various substituted benzamide derivatives depending on the nucleophile used.

Scientific Research Applications

N-[2-(azepan-1-yl)ethyl]-2-chloro-5-hydroxybenzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of N-[2-(azepan-1-yl)ethyl]-2-chloro-5-hydroxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may bind to an enzyme’s active site, blocking its activity and thereby exerting an inhibitory effect. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-(azepan-1-yl)ethyl methacrylate
• 2-(azepan-1-yl)ethyl 2-methylprop-2-enoate

Uniqueness

N-[2-(azepan-1-yl)ethyl]-2-chloro-5-hydroxybenzamide is unique due to the presence of both a chloro group and a hydroxy group on the benzamide ring, which imparts distinct chemical reactivity and biological activity. This combination of functional groups is not commonly found in similar compounds, making it a valuable molecule for research and development.